2,4-Difluorobenzophenone
Overview
Description
2,4-Difluorobenzophenone is a useful research compound. Its molecular formula is C13H8F2O and its molecular weight is 218.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
2,4-Difluorobenzophenone is a significant fluorine-containing fine chemical product and pharmaceutical intermediate. It has diverse synthesis methods, such as the Fridel-Crafts alkylation hydrolysis method, halogen substitution method, and catalytic carbonylation method, among others. These methods have been explored for their efficiency in synthesizing this compound, considering its physico-chemical and spectral properties (Hen, 2014).
Applications in Polymer Synthesis
This compound plays a role in the synthesis of high-performance polymers. These polymers, due to their solubility and thermal properties, are utilized in engineering plastics and membrane materials. An example includes its use in polycondensation reactions with various compounds to produce polymers with excellent thermal properties and potential applications in optical waveguides (Xiao et al., 2003).
Electro-Optical Properties
In the field of liquid crystals, this compound has been investigated for its impact on the electro-optical and dielectric properties of polymer-stabilized blue phase liquid crystals. It effectively reduces the operation voltage and decreases the ionic concentration in these systems, suggesting its potential as an ion-suppressor to enhance electro-optical response (Wu et al., 2017).
Solubility and Thermodynamic Properties
The solubility of this compound in various solvents and its thermodynamic properties have been extensively studied. This research is vital for understanding its dissolution behavior and for the design of new synthetic routes. The study includes the examination of solvent properties like polarity, hydrogen bonding, and cohesive energy density (Li et al., 2020).
Electronic and Structural Studies
Studies on the electronic properties and structural dynamics of crystals containing this compound, such as its phase transition behaviors and internal rotation dynamics, provide insights into its potential applications in advanced materials and electronic devices (Nakayama et al., 1995).
Catalysis and Reaction Mechanisms
Research has also been conducted on the catalysis of this compound synthesis, such as using acidic imidazolium chloroaluminate ionic liquid, which offers an efficient and high-yield method (Lichun & Ming-hui, 2009). Additionally, the mechanisms of electrochemical reduction andcarboxylation involving halogenated benzophenones, including difluorobenzophenones, have been explored. These studies contribute to understanding the electroreduction mechanisms in different solvents and the formation of specific compounds under controlled conditions (Isse et al., 2002).
Safety and Hazards
2,4-Difluorobenzophenone is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include washing hands thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Biochemical Pathways
Benzophenone derivatives have been studied for their potential antitumor activity , suggesting that they may interact with pathways involved in cell proliferation and apoptosis.
Result of Action
Given the potential antitumor activity of benzophenone derivatives , it is possible that 2,4-Difluorobenzophenone may have effects on cell proliferation and apoptosis.
Biochemical Analysis
Biochemical Properties
It is known that the compound has a molecular weight of 218.20 g/mol . It is also known to have a boiling point of 292.62°C and a melting point of 74.65°C . The compound is slightly soluble in water
Molecular Mechanism
A study on similar fluoroaromatic compounds suggests that they can undergo C–H and C–F cyclometalation reactions . These reactions involve the formation of a bond between a metal atom and a carbon atom in the aromatic ring
Temporal Effects in Laboratory Settings
It is known that the compound is stable under normal conditions
Properties
IUPAC Name |
(2,4-difluorophenyl)-phenylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F2O/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRHMSTHFVFIPCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30234139 |
Source
|
| Record name | 2,4-Difluorobenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30234139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
85068-35-5 |
Source
|
| Record name | (2,4-Difluorophenyl)phenylmethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=85068-35-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4-Difluorobenzophenone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085068355 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Difluorobenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30234139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-difluorobenzophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.077.515 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,4-DIFLUOROBENZOPHENONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4NKN93YU9B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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